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Compound of Interest

Compound Name: Biotin-PEG4-MeTz

Cat. No.: B6286360 Get Quote

This technical guide provides a comprehensive overview of Biotin-PEG4-Methyltetrazine

(Biotin-PEG4-MeTz), a key reagent in modern bioconjugation and chemical biology. It is

intended for researchers, scientists, and drug development professionals who utilize

bioorthogonal chemistry for labeling, detection, and purification of biomolecules.

Core Properties and Chemical Structure
Biotin-PEG4-MeTz is a versatile chemical tool that combines the high-affinity binding of biotin

to streptavidin/avidin with the highly efficient and specific reactivity of a methyltetrazine moiety.

The polyethylene glycol (PEG) spacer enhances solubility in aqueous solutions, a critical

feature for biological applications.

Chemical Structure
The structure consists of three key components:

Biotin: A vitamin that forms a highly stable, non-covalent interaction with avidin and

streptavidin proteins.

PEG4 Linker: A hydrophilic four-unit polyethylene glycol spacer that increases water

solubility and reduces steric hindrance between the biotin and the conjugated molecule.

Methyltetrazine (MeTz): A highly reactive dienophile that participates in inverse-electron-

demand Diels-Alder (iEDDA) cycloaddition reactions.
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Caption: Molecular components of Biotin-PEG4-MeTz.

Physicochemical Data
The quantitative properties of Biotin-PEG4-MeTz are summarized below. Note that slight

variations in molecular weight and formula may exist between different suppliers due to salt

forms or minor structural differences.

Property Value Reference(s)

Molecular Formula C₃₁H₄₆N₈O₇S [1][2][3]

Molecular Weight ~674.82 g/mol [1][2][3][4]

Purity
>95% (typically determined by

HPLC)
[2][5]

Appearance Red to purple solid/powder [2][3]

Solubility

Soluble in DMSO, DMF, and

Methanol. Good solubility in

water.

[2][3][5]

Storage Conditions

Store at -20°C, desiccated and

protected from light. Stock

solutions are stable for up to 6

months at -80°C.

[1][2][4][5]

Mechanism of Action: Inverse-Electron-Demand
Diels-Alder Reaction
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Biotin-PEG4-MeTz functions as a bioorthogonal labeling reagent through a reaction known as

the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.[5][6] This "click chemistry"

reaction is exceptionally fast and selective.

The core of this reaction is the specific ligation between the electron-poor tetrazine ring of

Biotin-PEG4-MeTz and an electron-rich dienophile, most commonly a strained trans-

cyclooctene (TCO).[2][5] This reaction proceeds rapidly under mild, physiological conditions

(aqueous buffer, room temperature) without the need for a copper catalyst, making it ideal for

use in complex biological systems, including live cells.[2][7] The reaction forms a stable

dihydropyridazine linkage.[2] The kinetics of the tetrazine-TCO ligation are unparalleled by

most other bioorthogonal reaction pairs, with rate constants reported to be greater than 800

M⁻¹s⁻¹.[5]

Biotin-PEG4-MeTz + TCO-modified Molecule iEDDA
[Click Chemistry] Stable Biotinylated ConjugateCovalent Bond Formation
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Caption: The iEDDA reaction between Biotin-PEG4-MeTz and a TCO-derivative.

Applications in Research and Development
The unique properties of Biotin-PEG4-MeTz make it suitable for a wide range of applications:

Bioconjugation: For the preparation of biotinylated conjugates from TCO-modified proteins,

antibodies, nucleic acids, or small molecules.[4]

PROTACs: The molecule can be used as a PEG-based PROTAC linker in the synthesis of

Proteolysis-Targeting Chimeras.[6]

Cellular Imaging: Used in pre-targeted live-cell imaging strategies where a TCO-modified

antibody or ligand first binds to its cellular target, followed by administration of the tetrazine-

biotin probe for detection.
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Immunoassays: Enables the development of sensitive detection methods like IHC and

immunofluorescence by tagging TCO-modified primary or secondary antibodies.[5]

Glycobiology: Facilitates the study of glycans by labeling metabolically incorporated TCO-

sugars.[1]

Drug Delivery: Can be used to attach biotin to drug delivery systems for targeted delivery or

purification purposes.[2]

Affinity Purification: Biotinylated molecules can be readily isolated from complex mixtures

using streptavidin-coated beads or surfaces.

Experimental Protocols
Below is a generalized protocol for the biotinylation of a TCO-modified protein. Researchers

must optimize parameters such as molar ratios and incubation times for their specific

application.

A. Materials and Reagents
TCO-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4). Buffer should be free of

primary amines if a different biotinylation chemistry were to be used in parallel.

Biotin-PEG4-MeTz.

Anhydrous DMSO or DMF for preparing stock solutions.

Purification column (e.g., size-exclusion chromatography, dialysis cassette) for removing

excess reagent.

B. Preparation of Reagent Stock Solution
Allow the vial of Biotin-PEG4-MeTz to equilibrate to room temperature before opening to

prevent moisture condensation.

Prepare a concentrated stock solution (e.g., 10-20 mM) by dissolving the reagent in

anhydrous DMSO or DMF.
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If stored properly (desiccated, -20°C), this stock solution can be stable for several months.

C. Biotinylation Protocol
Prepare the TCO-modified protein at a known concentration (e.g., 1-10 mg/mL) in the

reaction buffer.

Calculate the required volume of the Biotin-PEG4-MeTz stock solution to achieve the

desired molar excess. A 5- to 20-fold molar excess of the biotin reagent over the protein is a

common starting point.

Add the calculated volume of the Biotin-PEG4-MeTz stock solution to the protein solution.

Incubate the reaction mixture at room temperature for 30 minutes to 2 hours. The reaction is

often complete within 30 minutes due to the fast kinetics.[5]

After incubation, remove the non-reacted Biotin-PEG4-MeTz using dialysis or a desalting

column appropriate for the size of the protein conjugate.

D. General Workflow Diagram
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Preparation

Conjugation Reaction

Purification & Detection

Prepare 10 mM Biotin-PEG4-MeTz
 in anhydrous DMSO

Add 10-fold molar excess
 of Biotin-PEG4-MeTz to Protein

Prepare TCO-modified Protein
 in PBS (pH 7.4)

Incubate at Room Temperature
 for 30-60 minutes

Remove excess reagent via
 Size-Exclusion Chromatography

Characterize conjugate
 (e.g., SDS-PAGE, Mass Spec)

Detect with Streptavidin-conjugate
 (e.g., HRP, Fluorophore)
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Caption: General workflow for protein biotinylation and subsequent detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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